Cas no 40909-34-0 (5-(Dimethylamino)-2-hydroxybenzoic acid)
40909-34-0 structure
Product Name:5-(Dimethylamino)-2-hydroxybenzoic acid
CAS No:40909-34-0
MF:C9H11NO3
MW:181.188542604446
CID:2634043
PubChem ID:17860272
Update Time:2025-04-21
5-(Dimethylamino)-2-hydroxybenzoic acid Chemical and Physical Properties
Names and Identifiers
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- 40909-34-0
- 5-dimethylaminosalicylic acid
- MB24841
- VMKSYMZPOOVDRL-UHFFFAOYSA-N
- 5-(DIMETHYLAMINO)-2-HYDROXYBENZOIC ACID
- SCHEMBL130505
- 5-(Dimethylamino)-2-hydroxybenzoic acid
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- Inchi: 1S/C9H11NO3/c1-10(2)6-3-4-8(11)7(5-6)9(12)13/h3-5,11H,1-2H3,(H,12,13)
- InChI Key: VMKSYMZPOOVDRL-UHFFFAOYSA-N
- SMILES: OC1C=CC(=CC=1C(=O)O)N(C)C
Computed Properties
- Exact Mass: 181.07389321Da
- Monoisotopic Mass: 181.07389321Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 193
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 60.8Ų
5-(Dimethylamino)-2-hydroxybenzoic acid Related Literature
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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